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Compound of Interest

Compound Name: Dmab-anabaseine dihydrochloride

Cat. No.: B1662313

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of Dmab-
anabaseine dihydrochloride, a neuroactive compound with selective effects on nicotinic
acetylcholine receptors (nAChRs). These guidelines are intended to ensure accurate and
reproducible experimental results.

Introduction

Dmab-anabaseine dihydrochloride is a synthetic derivative of the marine toxin anabaseine. It
functions as a partial agonist of the a7 nicotinic acetylcholine receptor (hAAChR) and as an
antagonist of the a432 nAChR.[1][2][3] This dual activity allows for the modulation of neuronal
signaling, making it a valuable tool for research in cognitive enhancement and neuroprotection.
[1][2] The dihydrochloride salt form enhances the compound's stability and solubility.[1]

Physicochemical Properties

A summary of the key quantitative data for Dmab-anabaseine dihydrochloride is presented in
the table below for easy reference.
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Property Value Reference(s)
Molecular Weight 364.32 g/mol [415]
Molecular Formula C19H21N3-2HCI [4115][6]
Orange solid or lyophilized
Appearance [1][5]
powder
Purity 298% (HPLC) [1]
CAS Number 154149-38-9 [1][5]
Solubility
>38.5 mg/mL; Soluble to 100
Water M [5]
m

>8.5 mg/mL with ultrasonic;
DMSO (5]
Soluble to 25 mM

Ethanol =>20.8 mg/mL with ultrasonic [5]
PBS (pH 7.2) Sparingly Soluble: 1-10 mg/mL  [6]
Storage Conditions Desiccate at -20°C [5]
Stability > 4 years at -20°C [6]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in Water

This protocol describes the preparation of a 10 mM aqueous stock solution of Dmab-
anabaseine dihydrochloride.

Materials:
 Dmab-anabaseine dihydrochloride (solid)
» Nuclease-free water (or appropriate sterile, purified water)

o Calibrated analytical balance
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 Sterile microcentrifuge tubes or vials
o Vortex mixer

o Pipettes and sterile filter tips
Procedure:

o Determine the required mass: Use the following formula to calculate the mass of Dmab-
anabaseine dihydrochloride needed to prepare the desired volume of a 10 mM stock
solution.

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)

o Example for 1 mL of a 10 mM solution: Mass (mg) = 0.010 mol/L x 0.001 L x 364.32 g/mol
x 1000 mg/g = 3.6432 mg

» Weigh the compound: Carefully weigh the calculated amount of Dmab-anabaseine
dihydrochloride using a calibrated analytical balance. To minimize waste and ensure
accuracy, it is advisable to weigh a slightly larger amount (e.g., 5 or 10 mg) and adjust the
volume of the solvent accordingly.

o Dissolution:
o Transfer the weighed compound into a sterile microcentrifuge tube or vial.
o Add the calculated volume of nuclease-free water.

o Vortex the solution until the compound is completely dissolved. Gentle warming or brief
sonication can be used to aid dissolution if necessary, as indicated by some sources
suggesting sonication for other solvents.[5]

 Sterilization (Optional): If the stock solution is intended for use in cell culture, it can be
sterile-filtered through a 0.22 pum syringe filter.

 Aliquoting and Storage:
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o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C in tightly sealed tubes.[5][6] The compound is stable for at least
four years when stored under these conditions.[6]

Visualizations

Experimental Workflow for Stock Solution Preparation
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Workflow for Preparing Dmab-anabaseine Stock Solution
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Caption: A flowchart illustrating the key steps for preparing a Dmab-anabaseine

dihydrochloride stock solution.
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Hypothetical Signaling Pathway of Dmab-anabaseine

Dmab-anabaseine Action on Nicotinic Receptors
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Caption: A diagram showing the dual action of Dmab-anabaseine as a partial agonist at a7 and
an antagonist at 0432 nAChRs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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